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Compound of Interest

Compound Name: Butoxyoxirane

Cat. No.: B15176276

Audience: Researchers, scientists, and drug development professionals.

Abstract: Butyl Glycidyl Ether (BGE) is a low-viscosity, aliphatic monoepoxide reactive diluent
widely employed to reduce the viscosity of epoxy resin systems and other polymers.[1][2] Its
primary function is to improve the handling, workability, and processing characteristics of high-
viscosity formulations.[3] Unlike non-reactive diluents, BGE's epoxy group allows it to
participate in the curing reaction, covalently bonding into the polymer matrix.[2] This integration
ensures that viscosity reduction is achieved without significantly compromising the mechanical,
thermal, and chemical properties of the final cured product.[2] These attributes make BGE a
critical component in the formulation of coatings, adhesives, casting compounds, and
specialized biomaterials.[3][4]

Principle of Viscosity Reduction and Reaction
Mechanism

Butyl Glycidyl Ether (CAS: 2426-08-6) is a monofunctional reactive diluent.[3] Its low intrinsic
viscosity and simple molecular structure allow it to effectively separate and lubricate large
polymer chains, thereby lowering the overall viscosity of the uncured system.[2] During the
curing process, the glycidyl ether's epoxide ring is opened by a nucleophilic curing agent (e.g.,
an amine) and becomes a permanent part of the cross-linked polymer network.[3] This reaction
prevents the diluent from leaching out over time and minimizes the plasticizing effect often
seen with non-reactive diluents.[2][3] The incorporation of the flexible butyl chain can also
enhance properties such as toughness and impact resistance in the cured polymer.[2][5]
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Caption: Reaction mechanism of BGE in an epoxy system.

Key Applications

o Epoxy Resin Formulations: BGE is extensively used in epoxy embedding materials, casting
compounds, and encapsulants, particularly in the electronics industry.[3] Its viscosity-
lowering effect ensures complete filling of intricate molds and effective impregnation of
reinforcing fibers.[3]

o Coatings and Adhesives: In non-solvent anticorrosion coatings and adhesive formulations,
BGE helps to lower VOC emissions while improving film formation, flexibility, and impact
resistance.[2][3]

o Biomaterials and Drug Delivery: BGE can be used as a comonomer in the synthesis of
functional hyperbranched polymers, such as poly(glycerol-succinate-co-butyl glycidyl ether).
[6] In this context, it can modify the polymer architecture, delay gelation, and alter thermal
properties (e.g., glass transition temperature), which is of interest for drug delivery
applications.[6]
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Quantitative Data Summary

The addition of BGE significantly impacts the physical and mechanical properties of polymer
systems.

Table 1: Effect of BGE Concentration on Epoxy Resin Viscosity This table summarizes the
typical effect of adding BGE to a standard Bisphenol A diglycidyl ether (DGEBA) epoxy resin,
E-51.

BGE Concentration (wt%) Viscosity of Epoxy Blend (mPa-s at 25°C)
0 ~12,500

5 ~4,000

10 ~1,500

15 ~600

17.5 ~400

20 ~300

(Data extrapolated from graphical

representation in reference[7])

Table 2: Impact of BGE on Polymer Properties This table shows how BGE incorporation can
alter the final characteristics of a cured polymer.
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Property Polymer System

Observation Reference

Glass Transition Poly(glycerol—

Temp. (Tg) succinate)

Decreased from
-3.9°C to -16.1°C with [6]
BGE addition.

Tensile Strength UV-Cured Epoxy Film

Reported at 37.32
MPa in a BGE-
[8]

containing

formulation.

Young's Modulus UV-Cured Epoxy Film

Reported at 1455.90
MPa in a BGE-
containing

[8]

formulation.

Elongation at Break Poly(vinyl alcohol)

Increased significantly
with BGE grafting.

Impact Resistance Epoxy Resins

BGE is known to
simultaneously

. . [91[10]
increase ductility and

impact resistance.

Table 3: Typical Properties of Butyl Glycidyl Ether
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Property Value

Chemical Name Butyl Glycidyl Ether (BGE)

CAS Number 2426-08-6

Molecular Formula C7H1402

Molecular Weight 130.18 g/mol

Appearance Colorless Transparent Liquid
Viscosity (25°C) <3 mPa-s

Epoxide Equivalent (g/eq) < 159 - 200 (depending on grade)
Density (25°C) ~0.91 g/mL

Boiling Point 164-166 °C

(Data sourced from references[10][11][12])

Experimental Protocols

Protocol 4.1: Viscosity Reduction in a Standard Epoxy
Resin System

This protocol details the procedure for evaluating the effect of BGE on the viscosity of a
commercial DGEBA epoxy resin.
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Caption: Experimental workflow for viscosity measurement.

Materials:
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Bisphenol A diglycidyl ether (DGEBA) resin (e.g., E-51)

Butyl Glycidyl Ether (BGE)

Mechanical stirrer

Temperature-controlled water bath

Rotational viscometer

Beakers and weighing balance

Procedure:

Place a 100 mL beaker on a balance and tare. Weigh 50 g of DGEBA resin into the beaker.

Calculate the required mass of BGE for the desired weight percentage (e.g., for 10 wt%, add
5.56 g of BGE).

Add the calculated amount of BGE to the resin in the beaker.

Place the beaker in a temperature-controlled bath set to 25°C.

Mechanically stir the mixture at 200 rpm for 10 minutes to ensure a homogeneous blend.

Turn off the stirrer and allow any air bubbles to dissipate.

Calibrate the rotational viscometer according to the manufacturer's instructions.

Transfer an appropriate amount of the resin-BGE mixture to the viscometer sample cup.

Allow the sample to equilibrate to the measurement temperature (25°C) for 5 minutes.

Measure the viscosity at a constant shear rate (e.g., 10 s71). Record the viscosity reading in
mPa:s.

Repeat the procedure for different concentrations of BGE.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 4.2: Synthesis of Poly(glycerol-succinate-co-
butyl glycidyl ether)

This protocol is adapted from a literature procedure for creating a functional hyperbranched
polymer relevant to biomaterials.[6]

Materials:

Glycerol (90 g, 0.97 mol)

Succinic acid (114.5 g, 0.97 mol)

Butyl Glycidyl Ether (BGE) (28.2 g, 0.21 mol)

1000 mL reactor with mechanical stirring, nitrogen inlet, and Dean-Stark apparatus

Heating mantle
Procedure:

e Set up the reactor with a mechanical stirrer, nitrogen inlet, and a Dean-Stark apparatus to
collect the water byproduct.

» Add the glycerol and succinic acid to the reactor.
e Begin stirring at 100 rpm under a constant nitrogen flow.
e Heat the reactor to 150°C.

» After 3 hours of reaction at 150°C, add the 28.2 g of BGE dropwise over a period of 10
minutes.[6]

» Continue the reaction at 150°C, collecting the water that forms in the Dean-Stark trap.

e The reaction is monitored for gelation. The process is stopped just after the gel point is
reached (approx. 13.25 hours total reaction time).[6]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://pubs.acs.org/doi/10.1021/acs.macromol.6b02424
https://pubs.acs.org/doi/10.1021/acs.macromol.6b02424
https://pubs.acs.org/doi/10.1021/acs.macromol.6b02424
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e The resulting hyperbranched polymer (PGS-co-BGE) is collected for characterization. The
yield is approximately 87.7%.[6]

Protocol 4.3: Synthesis of Butyl Glycidyl Ether

This protocol outlines a general two-step laboratory synthesis of BGE.[4][9][13]
Materials:

n-Butanol

Epichlorohydrin

Acid catalyst (e.g., zinc perchlorate, boron trifluoride etherate)[8][13]

Sodium hydroxide (NaOH) solution (e.g., 32%)

Four-hole reaction flask with mechanical stirrer, reflux condenser, and thermometer

Procedure:

* Ring-Opening Reaction:

o Charge the reaction flask with n-butanol and the acid catalyst (e.g., 0.1-0.5% of reactant
mass).[13]

o Heat the mixture to 80-100°C with stirring.[13]

o Slowly add epichlorohydrin dropwise, maintaining the reaction temperature. The molar
ratio of n-butanol to epichlorohydrin can range from 1:1 to 5:1.[13]

o Allow the reaction to proceed for several hours (e.g., 6 hours) to form the chlorohydrin
ether intermediate.[13]

e Ring-Closure (Dehydrochlorination):

o Cool the reaction mixture to 35-45°C.[13]
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o Slowly add the NaOH solution dropwise. An excess of NaOH is typically used (e.g., molar
ratio of NaOH to epichlorohydrin of 1.2:1).[13]

o Maintain the temperature in the 35-45°C range and continue stirring for several hours
(e.g., 7 hours).[13]

o Work-up:
o Filter the mixture to remove the precipitated sodium chloride (NaCl) byproduct.
o The crude BGE is then purified, typically by vacuum distillation, to obtain the final product.

Characterization Methods

o Viscometry: A rotational viscometer is used to measure the dynamic viscosity of the uncured
resin blends.

o Fourier-Transform Infrared Spectroscopy (FTIR): Used to confirm the reaction of the epoxy
groups and the incorporation of BGE into the polymer structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information
about the synthesized polymers.[5][6]

 Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature
(Tg) of the cured polymers, indicating changes in network flexibility.[5][6]

e Mechanical Testing: A universal testing machine can be used to measure tensile strength,
Young's modulus, and elongation at break of cured samples.[5][8]

Safety Precautions

» Butyl Glycidyl Ether is a flammable liquid and can cause skin, eye, and respiratory tract
irritation.[9][12]

e Always work in a well-ventilated area or a fume hood.[11]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves
(e.g., nitrile), and a lab coat.
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e Avoid contact with skin and eyes. In case of contact, flush immediately with plenty of water.
[11]

e Store BGE in a cool, dry, and well-ventilated area, away from ignition sources and strong
oxidizing agents, acids, and bases.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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